Cas no 946363-55-9 (1-(3-chlorophenyl)methyl-N-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide)

• Product Name: 1-(3-chlorophenyl)methyl-N-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide
• CAS No: 946363-55-9
• MF: C₂₀H₁₇ClN₂O₃
• MW: 368.813584089279
• CID: 5504349
• Update Time: 2025-05-24

1-(3-chlorophenyl)methyl-N-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxamide, 1-[(3-chlorophenyl)methyl]-1,6-dihydro-N-(4-methoxyphenyl)-6-oxo-
• 1-(3-chlorophenyl)methyl-N-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide

• Inchi： 1S/C20H17ClN2O3/c1-26-18-8-6-17(7-9-18)22-20(25)15-5-10-19(24)23(13-15)12-14-3-2-4-16(21)11-14/h2-11,13H,12H2,1H3,(H,22,25)
• InChI Key： FUXKXAAVTIWATK-UHFFFAOYSA-N
• SMILES： C1N(CC2=CC=CC(Cl)=C2)C(=O)C=CC=1C(NC1=CC=C(OC)C=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 1-(3-chlorophenyl)methyl-N-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide

Comprehensive Overview of 1-(3-chlorophenyl)methyl-N-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide (CAS No. 946363-55-9)

The compound 1-(3-chlorophenyl)methyl-N-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide (CAS No. 946363-55-9) is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a pyridine core substituted with a chlorophenyl and methoxyphenyl group, makes it a subject of interest for drug discovery and development. Researchers are increasingly exploring its applications in targeting specific enzymes or receptors, particularly in the context of inflammatory diseases and metabolic disorders.

One of the key reasons for the growing attention toward 1-(3-chlorophenyl)methyl-N-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide is its structural similarity to known bioactive compounds. The presence of a carboxamide moiety enhances its ability to interact with biological targets, while the methoxy and chloro substituents contribute to its pharmacokinetic properties. Recent studies have highlighted its potential as a kinase inhibitor, a class of compounds widely investigated for their role in cancer therapy and autoimmune conditions.

In the context of current research trends, CAS No. 946363-55-9 aligns with the increasing demand for small-molecule therapeutics. The compound's modular design allows for further derivatization, making it a versatile scaffold for medicinal chemistry applications. Scientists are particularly interested in optimizing its bioavailability and selectivity, addressing common challenges in drug development. Questions such as "How does 1-(3-chlorophenyl)methyl-N-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide compare to other pyridine derivatives?" or "What are its potential side effects?" are frequently explored in academic and industrial settings.

The synthesis of 1-(3-chlorophenyl)methyl-N-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide involves multi-step organic reactions, often starting from commercially available pyridine-3-carboxylic acid derivatives. Advanced techniques such as HPLC purification and NMR characterization are employed to ensure high purity and structural integrity. Given the rising interest in green chemistry, researchers are also investigating eco-friendly synthetic routes to produce this compound with minimal environmental impact.

From a commercial perspective, CAS No. 946363-55-9 is gaining traction in the pharmaceutical intermediates market. Its potential applications in drug delivery systems and targeted therapies make it a valuable candidate for licensing and collaboration. Companies specializing in custom synthesis and contract research are actively offering this compound to support preclinical studies. Additionally, its relevance in computational drug design underscores its importance in modern bioinformatics and molecular modeling workflows.

In summary, 1-(3-chlorophenyl)methyl-N-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide represents a promising avenue for scientific exploration. Its structural features, combined with its potential therapeutic applications, position it as a compound of significant interest in both academic and industrial research. As the demand for innovative small-molecule drugs continues to rise, this compound is likely to remain a focal point in the quest for new treatments for complex diseases.